Cas no 898771-65-8 ( )

  structure
  structure
Product Name: 
CAS No:898771-65-8
MF:C17H16FNO
MW:269.313447952271
MDL:MFCD03842083
CID:868069
PubChem ID:24724857
Update Time:2025-04-19

  Chemical and Physical Properties

Names and Identifiers

    • [3-(azetidin-1-ylmethyl)phenyl]-(3-fluorophenyl)methanone
    • 3-AZETIDINOMETHYL-3'-FLUOROBENZOPHENONE
    • 3-AZETIDIN-1-YLMETHYL-3'-FLUOROBENZOPHENONE
    • MFCD03842083
    • SB51656
    • (3-(Azetidin-1-ylmethyl)phenyl)(3-fluorophenyl)methanone
    • {3-[(Azetidin-1-yl)methyl]phenyl}(3-fluorophenyl)methanone
    • AKOS016020498
    • DTXSID00643254
    • 1-{[3-(3-FLUOROBENZOYL)PHENYL]METHYL}AZETIDINE
    • 898771-65-8
    •  
    • MDL: MFCD03842083
    • Inchi: 1S/C17H16FNO/c18-16-7-2-6-15(11-16)17(20)14-5-1-4-13(10-14)12-19-8-3-9-19/h1-2,4-7,10-11H,3,8-9,12H2
    • InChI Key: IUEXOZJPHNETGS-UHFFFAOYSA-N
    • SMILES: FC1=CC=CC(=C1)C(C1=CC=CC(=C1)CN1CCC1)=O

Computed Properties

  • Exact Mass: 269.12200
  • Monoisotopic Mass: 269.121592296g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 4
  • Complexity: 342
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 20.3Ų

Experimental Properties

  • Density: 1.209
  • Boiling Point: 395.2°C at 760 mmHg
  • Flash Point: 192.8°C
  • Refractive Index: 1.601
  • PSA: 20.31000
  • LogP: 3.20030

  Pricemore >>

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